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Compound of Interest

Compound Name: 1,5-Pentanedithiol

Cat. No.: B1584520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the reactivity of the thiol groups in

1,5-pentanedithiol. The document details the molecule's core chemical properties,

characteristic reactions, and the factors influencing its reactivity, with a focus on applications

relevant to research and drug development.

Core Chemical Properties of 1,5-Pentanedithiol
1,5-Pentanedithiol (HS(CH₂)₅SH) is a linear aliphatic dithiol. The presence of two terminal

sulfhydryl (-SH) groups dictates its chemical behavior, making it a versatile building block in

organic synthesis and materials science. The key properties influencing its reactivity are

summarized below.

Acidity and pKa
The thiol groups of 1,5-pentanedithiol are weakly acidic and can be deprotonated by a

suitable base to form the corresponding thiolate anions (⁻S(CH₂)₅S⁻). The thiolate form is a

significantly stronger nucleophile than the neutral thiol. While specific experimental pKa values

for 1,5-pentanedithiol are not readily available in the literature, they can be estimated based

on values for similar aliphatic thiols.

Table 1: Physicochemical Properties of 1,5-Pentanedithiol and Related Aliphatic Thiols
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

pKa
(estimated)

1,4-Butanedithiol C₄H₁₀S₂ 122.25
105-106 (30

mmHg)

10.07 ± 0.10

(Predicted)[1]

1,5-

Pentanedithiol
C₅H₁₂S₂ 136.28

107-108 (15

mmHg)[2]
~10-11

1,6-

Hexanedithiol
C₆H₁₄S₂ 150.30

118-119 (15

mmHg)[3]
Not available

Note: The pKa value for 1,5-pentanedithiol is an estimation based on the known pKa of other

simple aliphatic thiols.

Nucleophilicity
The sulfur atoms in the thiol groups of 1,5-pentanedithiol are highly nucleophilic, readily

participating in substitution and addition reactions. This nucleophilicity is enhanced upon

deprotonation to the thiolate. This property is central to many of its applications, including

alkylation and acylation reactions.

Key Reactions of 1,5-Pentanedithiol
The reactivity of 1,5-pentanedithiol is dominated by the chemistry of its thiol groups. The

primary reactions include oxidation, alkylation, and coordination to metal centers.

Oxidation to Disulfides
One of the most characteristic reactions of thiols is their oxidation to disulfides. In the case of

1,5-pentanedithiol, intramolecular oxidation leads to the formation of a cyclic disulfide, the six-

membered ring 1,2-dithiane. This reaction can be initiated by a variety of mild oxidizing agents.

Intermolecular oxidation can also occur, leading to the formation of polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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